Cas no 1804055-10-4 (3-(2-Chloropropanoyl)-4-methylphenol)

• Product Name: 3-(2-Chloropropanoyl)-4-methylphenol
• CAS No: 1804055-10-4
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 5002687
• Update Time: 2025-10-31

3-(2-Chloropropanoyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloropropanoyl)-4-methylphenol

• Inchi： 1S/C10H11ClO2/c1-6-3-4-8(12)5-9(6)10(13)7(2)11/h3-5,7,12H,1-2H3
• InChI Key： XDTZPRPDMPQATJ-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C=CC=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on 3-(2-Chloropropanoyl)-4-methylphenol

Introduction to 3-(2-Chloropropanoyl)-4-methylphenol (CAS No. 1804055-10-4)

3-(2-Chloropropanoyl)-4-methylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1804055-10-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a chlorinated propanoyl side chain attached to a methylphenol backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural configuration of 3-(2-Chloropropanoyl)-4-methylphenol combines the reactivity of the chloro-substituted propanoyl group with the aromatic stability provided by the methylphenol moiety. This dual functionality allows for diverse chemical transformations, making it a versatile building block in medicinal chemistry. The presence of the chloro group enhances electrophilic substitution reactions, while the aromatic ring offers opportunities for further derivatization through electrophilic or nucleophilic aromatic substitution.

In recent years, there has been growing interest in exploring the potential applications of 3-(2-Chloropropanoyl)-4-methylphenol in the development of novel therapeutic agents. Its structural features suggest potential utility in the synthesis of compounds targeting various biological pathways. For instance, the propanoyl side chain can be modified to introduce amide or ester functionalities, which are common motifs in drug design. Additionally, the methylphenol core is reminiscent of several pharmacophores found in known pharmaceuticals, hinting at its potential role in creating new drug candidates.

One of the most compelling aspects of 3-(2-Chloropropanoyl)-4-methylphenol is its potential as a precursor in the synthesis of bioactive molecules with anti-inflammatory, antimicrobial, or anticancer properties. Researchers have begun investigating its derivatives to assess their biological activity. Preliminary studies indicate that certain modifications to the chloro-propanoyl group can enhance binding affinity to specific biological targets, thereby improving therapeutic efficacy.

The chemical reactivity of 3-(2-Chloropropanoyl)-4-methylphenol also makes it an attractive candidate for exploring new synthetic methodologies. The compound can undergo various reactions, including nucleophilic acyl substitution, Friedel-Crafts alkylation, and cross-coupling reactions, enabling the construction of complex molecular architectures. These synthetic possibilities are particularly relevant in modern drug discovery, where innovative approaches are needed to overcome challenges associated with existing synthetic routes.

Furthermore, the study of 3-(2-Chloropropanoyl)-4-methylphenol contributes to our understanding of how structural modifications influence molecular behavior. By examining its reactivity and interaction with biological systems, researchers can gain insights into general principles that govern drug design. This knowledge is crucial for developing next-generation pharmaceuticals with improved pharmacokinetic profiles and reduced side effects.

The industrial significance of 3-(2-Chloropropanoyl)-4-methylphenol extends beyond academic research. Its synthesis and application in drug development represent a convergence of organic chemistry and medicinal chemistry, driving innovation in both fields. As more research emerges on this compound and its derivatives, it is likely to play an increasingly important role in pharmaceutical manufacturing and discovery.

In conclusion,3-(2-Chloropropanoyl)-4-methylphenol (CAS No. 1804055-10-4) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features and chemical properties make it a promising intermediate for synthesizing novel bioactive molecules. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to advancements in medicine and chemistry.